Cas no 54475-72-8 (Pyrazolo[1,5-a]-1,3,5-triazine, 2-ethyl-4-methyl-)

Pyrazolo[1,5-a]-1,3,5-triazine, 2-ethyl-4-methyl- structure
54475-72-8 structure
Product Name:Pyrazolo[1,5-a]-1,3,5-triazine, 2-ethyl-4-methyl-
CAS No:54475-72-8
MF:C8H10N4
MW:162.19180059433
CID:354482
PubChem ID:13000582
Update Time:2025-04-19

Pyrazolo[1,5-a]-1,3,5-triazine, 2-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]-1,3,5-triazine, 2-ethyl-4-methyl-
    • 2-ethyl-4-methylpyrazolo[1,5-a][1,3,5]triazine
    • 54475-72-8
    • DTXSID40514717
    • CHEMBL82420
    • Inchi: 1S/C8H10N4/c1-3-7-10-6(2)12-8(11-7)4-5-9-12/h4-5H,3H2,1-2H3
    • InChI Key: MKFXYQWSZLTLTF-UHFFFAOYSA-N
    • SMILES: N12C(C)=NC(CC)=NC1=CC=N2

Computed Properties

  • Exact Mass: 162.0907
  • Monoisotopic Mass: 162.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.08

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